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This document provides a detailed overview and protocol for the use of a human copeptin
Enzyme-Linked Immunosorbent Assay (ELISA) kit. Copeptin, the C-terminal part of the
precursor of arginine vasopressin (AVP), is a stable and reliable surrogate marker for AVP
release.[1][2] Its measurement is of significant interest in various fields of research, including
cardiovascular diseases, renal function, and stress response.[3][4]

Principle of the Assay

Human copeptin ELISA kits typically utilize a quantitative sandwich or competitive enzyme
immunoassay technique.

o Sandwich ELISA: An antibody specific for copeptin is pre-coated onto a microplate.[5]
Standards and samples are pipetted into the wells, and any copeptin present is bound by the
immobilized antibody. After washing, a biotin-conjugated antibody specific for copeptin is
added. Following another wash, a streptavidin-HRP conjugate is added. Finally, a substrate
solution is added, and the color development is proportional to the amount of copeptin
bound.[5]
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o Competitive ELISA: This format involves a competition between a known amount of labeled
copeptin and the copeptin in the sample for a limited number of antibody binding sites. The
resulting signal is inversely proportional to the concentration of copeptin in the sample.[6][7]

Quantitative Data Summary

The performance characteristics of human copeptin ELISA kits can vary between
manufacturers. The following table summarizes typical quantitative data.

Parameter Typical Value
Detection Range 31.25 - 2000 pg/mL][6][8]
Sensitivity < 20 pg/mL[6][8]
Intra-Assay Precision (CV%) < 8%][2]

Inter-Assay Precision (CV%) < 10%[2]

Serum, Plasma, Cell Culture Supernatants,

Sample Types )
Tissue Homogenates[1][4][8][9]

Assay Time Approximately 3-4 hours[5][8]

Experimental Protocols
Reagent and Sample Preparation

» Reagent Preparation: Bring all reagents to room temperature (18-25°C) before use.[1][6][9]
Reconstitute or dilute concentrated standards, detection antibodies, and wash buffers as
specified in the kit manual.

o Sample Collection and Storage:

o Serum: Allow blood to clot for 1-2 hours at room temperature or overnight at 4°C.
Centrifuge for 20 minutes at 1000 x g.[1][7][9]

o Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15
minutes at 1000 x g within 30 minutes of collection.[1][7][9]
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o Cell Culture Supernatants: Centrifuge at 1000 x g for 20 minutes to remove particulates.[9]

o Tissue Homogenates: Homogenize tissue in an appropriate buffer and centrifuge to
remove debris.[4]

o Store samples at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

[1]9]

Assay Procedure (Sandwich ELISA)

e Add Standards and Samples: Add 50 pL of standards and samples to the appropriate wells
of the pre-coated microplate.[1][6]

e Add Detection Antibody: Immediately add 50 pL of biotinylated detection antibody working
solution to each well.[6]

e Incubation: Cover the plate and incubate for 45-60 minutes at 37°C.[6][9]

e Washing: Aspirate the liquid from each well and wash 3-5 times with 350 pL of 1X Wash
Buffer per well.[6][7]

e Add HRP Conjugate: Add 100 pL of HRP conjugate working solution to each well.[6]
 Incubation: Cover the plate and incubate for 30 minutes at 37°C.[6]

e Washing: Repeat the washing step as in step 4.

e Add Substrate: Add 90 pL of TMB Substrate Solution to each well.[9]

e Incubation: Incubate for 15-30 minutes at 37°C in the dark.[9]

e Add Stop Solution: Add 50 pL of Stop Solution to each well. The color will change from blue
to yellow.[1][9]

o Read Absorbance: Read the optical density (OD) at 450 nm within 10-30 minutes of adding
the stop solution.[2][7]

Calculation of Results
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o Create a standard curve by plotting the mean absorbance for each standard on the y-axis
against the concentration on the x-axis.

o Use a four-parameter logistic (4-PL) curve fit to generate the best-fit line.[7]

» Determine the concentration of copeptin in the samples by interpolating their mean
absorbance values from the standard curve.

Multiply the interpolated concentration by the dilution factor if samples were diluted.

Visualizations
Experimental Workflow
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Caption: A flowchart illustrating the major steps of the human copeptin sandwich ELISA
protocol.

Vasopressin Signaling Pathway

Copeptin is released in a 1:1 molar ratio with arginine vasopressin (AVP) and serves as a
surrogate marker for its secretion. AVP exerts its effects through binding to three main G-
protein coupled receptors: V1a, V1b, and V2.
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Caption: A simplified diagram of the major arginine vasopressin (AVP) signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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